Cas no 162204-20-8 (2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine)

• Product Name: 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine
• CAS No: 162204-20-8
• MF: C₁₉H₂₄FN₃O₁₀
• MW: 473.40636920929
• MDL: MFCD07369303
• CID: 65638
• PubChem ID: 46243729
• Update Time: 2025-10-09

2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine Chemical and Physical Properties

Names and Identifiers

• 5'-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine 2',3'-diacetate
• 5`-deoxy-5-fluore-N-[(pentoyloxy)carbonyl]cytidine 2`,3`-diacetate
• Capecitabine Intermediate 1
• [1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyriMidinyl]carbaMic Acid Pentyl Ester
• 2',3'-Di-O-acetylcapecitabine
• Capecitabine interMediate
• Cytidine,5'-deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-, 2',3'-diacetate
• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N4-(pentoxycarboxyl)cytidine
• 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine
• 5'-Deoxy-5-fluoro-N-(pentyloxy)carbonyl]cytidine 2',3'-diacetate
• 5'-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-cytidine 2',3'-diacetate
• 2',3'-di-O-acetyl-5'-deoxy-5-fluo
• 2',3'-di-O-acetyl-5'-deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-cytidine
• 2',3'-di-O-acetyl-5'-deoxy-5-fluoro-N4-(pentyl-oxycarbonyl)cytidine
• 2',3'-DI-O-ACETYL-5'-DEOXY-5-FLUORO-N4-(PENTYLOXYCARBONYL)CYTIDINE
• ACN-S001564
• AMX10127
• CTK6E1553
• SureCN285059
• UNII-GN7Y8CG66K
• Capecitabine impurity J
• [ "" ]
• Capecitabine Impurity 2
• Capecitabine EP Impurity G
• Capecitabine 2',3'-diacetate
• carbonyl]cytidine 2',3'-diacetate
• 5'-Deoxy-5-fluoro-N-[(pentyloxy)
• W-60378
• F15184
• DTXCID8089824
• MFCD07369303
• D5787
• 2 inverted exclamation marka,3 inverted exclamation marka-Di-O-acetyl-5 inverted exclamation marka-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine
• Cytidine, 5'-deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-, 2',3'-diacetate; Carbamic acid, [1-(2,3-di-O-acetyl-5-deoxy-ss-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl]-, pentyl ester; 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine; Capecitabine Impurity G
• 5'-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine2',3'-diacetate
• AKOS015901455
• Pentyl [1-(2,3-Di-O-acetyl-5-deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
• Cytidine, 5'-deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-, 2',3'-diacetate
• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• WMJHGZFQHPCWQZ-GWBBYGMBSA-N
• (2R,3R,4R,5R)-2-(5-Fluoro-2-oxo-4-(((pentyloxy)carbonyl)amino)pyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate
• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine
• 2', 3'-Di-O-acetyl-5'-Deoxy-5-Fluoro-N4-(Pentoxycarbonxyl)-Cytidine
• CYTIDINE, 5'-DEOXY-5-FLUORO-N-((PENTYLOXY)CARBONYL)-, 2',3'-DIACETATE
• DTXSID90167333
• CS-0152130
• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N-(pentyloxycarbonyl)cytidine
• AC-23324
• Q27279188
• 162204-20-8
• GN7Y8CG66K
• 5'-deoxy-5-fluoro-N-{(pentyloxy)carbonyl}cytidine 2',3'-diacetate
• SCHEMBL285059
• EC 700-593-2
• CARBAMIC ACID, (1-(2,3-DI-O-ACETYL-5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-, PENTYL ESTER
• DS-15519
• [(2R,3R,4R,5R)-4-acetyloxy-5-[5-fluoro-2-oxo-4-(pentoxycarbonylamino)pyrimidin-1-yl]-2-methyloxolan-3-yl] acetate
• NS00006350
• (2R,3R,4R,5R)-4-(ACETYLOXY)-2-(5-FLUORO-2-OXO-4-{[(PENTYLOXY)CARBONYL]AMINO}PYRIMIDIN-1-YL)-5-METHYLOXOLAN-3-YL ACETATE
• CARBAMIC ACID, (1-(2,3-DI-O-ACETYL-5-DEOXY-BETA-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-, PENTYL ESTER

• MDL： MFCD07369303
• Inchi： InChI=1S/C19H26FN3O8/c1-5-6-7-8-28-19(27)22-16-13(20)9-23(18(26)21-16)17-15(31-12(4)25)14(10(2)29-17)30-11(3)24/h9-10,14-15,17H,5-8H2,1-4H3,(H,21,22,26,27)/t10-,14-,15-,17-/m1/s1
• InChI Key： WMJHGZFQHPCWQZ-GWBBYGMBSA-N
• SMILES： C[C@@H]1[C@@H](OC(C)=O)[C@@H](OC(C)=O)[C@H](N2C(N=C(C(F)=C2)NC(OCCCCC)=O)=O)O1

Computed Properties

• Exact Mass: 443.17048
• Monoisotopic Mass: 443.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.4
• Melting Point: 100-102?C
• Refractive Index: 1.566
• PSA: 135.05
• LogP: 1.97480

2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides

Additional information on 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine

Comprehensive Introduction to 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine (CAS No. 162204-20-8)

2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine (CAS No. 162204-20-8) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its acetyl and pentoxycarbonxyl functional groups, plays a pivotal role in the development of novel therapeutic agents. Its unique structure, featuring 5-fluoro substitution and 5’-deoxy modification, enhances its stability and bioavailability, making it a valuable candidate for drug discovery.

In recent years, the demand for modified nucleosides has surged due to their applications in antiviral and anticancer therapies. Researchers are particularly interested in 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine due to its potential to improve drug delivery systems. The compound’s acetylated sugar moiety and N4-modified cytidine base contribute to its enhanced metabolic stability, a critical factor in the design of next-generation pharmaceuticals.

The synthesis of 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine involves sophisticated organic chemistry techniques, including esterification and nucleoside modification. Its CAS No. 162204-20-8 serves as a unique identifier in chemical databases, facilitating its traceability in research and industrial applications. The compound’s fluoro substitution at the 5-position of the cytidine ring is a key feature that aligns with current trends in fluorinated pharmaceuticals, a hot topic in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine in drug development?" Studies suggest that this molecule exhibits promising activity against viral enzymes and may serve as a prodrug for targeted therapy. Its pentoxycarbonxyl group further enhances its lipophilicity, improving cellular uptake—a critical advantage in cancer treatment and antiviral research.

Another area of interest is the compound’s mechanism of action. The 5-fluoro modification disrupts nucleic acid synthesis, a strategy employed in several FDA-approved drugs. This aligns with the growing focus on precision medicine and personalized therapeutics, where modified nucleosides like 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine are tailored to specific genetic profiles. Researchers are also exploring its potential in RNA interference and gene silencing technologies.

From an industrial perspective, the scalability of 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine synthesis is a topic of active discussion. Optimizing its production involves addressing challenges such as regioselective acetylation and purification. These aspects are crucial for meeting the demands of clinical trials and large-scale manufacturing, which are increasingly relevant in the post-pandemic era.

In conclusion, 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine (CAS No. 162204-20-8) represents a cutting-edge example of nucleoside engineering. Its multifaceted applications in drug design, virology, and oncology underscore its importance in modern science. As research progresses, this compound is poised to play a transformative role in advancing therapeutic innovations and addressing unmet medical needs.